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Compound of Interest

Compound Name: MI-503

Cat. No.: B15623653

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like MI-503, a potent menin-MLL inhibitor, are paramount for
laboratory safety and environmental protection. While specific disposal protocols for MI-503 are
not publicly available, this guide provides a comprehensive framework based on general best
practices for the disposal of hazardous chemical waste, tailored to the known properties of Ml-
503. Adherence to institutional and local regulations is mandatory.

Chemical and Physical Properties of MI-503

A clear understanding of the compound's properties is the first step in establishing safe
handling and disposal procedures.

Property Value

Chemical Formula C28H27F3N8S[1][2]
Molecular Weight 564.64 g/mol [1][2]
Appearance Solid powder[2]
Solubility Soluble in DMSO[2]

Short term (days to weeks): 0 - 4°C; Long term

Storage Conditions
(months to years): -20°C[2]
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Standard Operating Procedure for MI-503 Disposal

This protocol outlines the necessary steps for the safe disposal of MI-503 in both solid and
solution forms.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

2. Waste Segregation:
e Solid Waste:

o Collect uncontaminated solid MI-503 in a clearly labeled, sealed container designated for
hazardous solid waste.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be
collected in a separate, clearly labeled container for solid chemical waste.

e Liquid Waste (DMSO Solutions):

o Collect MI-503 solutions in a labeled, leak-proof container designated for hazardous liquid
waste.

o Do not mix with other solvent waste streams unless permitted by your institution's
environmental health and safety (EHS) office.

3. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "MI-503."

« Indicate the solvent (e.g., "in DMSQ") for liquid waste.
« Include the date of waste accumulation.

4. Storage of Waste:
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o Store waste containers in a designated satellite accumulation area.
e Ensure containers are sealed to prevent spills or evaporation.
5. Disposal Request:

o Once the waste container is full or has reached the accumulation time limit set by your
institution, submit a hazardous waste pickup request to your EHS office.

6. Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with MI-503 using an
appropriate solvent or detergent solution.

» Dispose of cleaning materials as contaminated solid waste.

Logical Workflow for MI-503 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MI-503.
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MI-503 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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